Cas no 2399-66-8 (1-Benzoylpyrrolidin-2-one)

• Product Name: 1-Benzoylpyrrolidin-2-one
• CAS No: 2399-66-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00030544
• CID: 275282
• PubChem ID: 98624
• Update Time: 2025-04-19

1-Benzoylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoylpyrrolidin-2-one
• 1-benzoyl-2-Pyrrolidinone
• 1-benzoyl-pyrrolidin-2-one
• 2-Pyrrolidinone,1-benzoyl-
• (2S)-1-benzoylpyrrolidin-2-al
• 1-denzoylpyrrolidin-2-one
• AC1L40AW
• BRN 0155365
• N-benzoyl pyrrolidone
• N-benzoyl-2-pyrrolidinone
• N-benzoyl-2-pyrrolidone
• NSC154763
• SureCN1002469
• 2-Pyrrolidinone, 1-benzoyl-
• VYXRTZYURDKMLT-UHFFFAOYSA-N
• 1-(phenylcarbonyl)pyrrolidin-2-one
• RW2324
• 1705AB
• FCH1112747
• KS
• SY097476
• NSC-154763
• AS-40310
• AMY32307
• CAA39966
• AKOS003245246
• CHEMBL160596
• 2399-66-8
• InChI=1/C11H11NO2/c13-10-7-4-8-12(10)11(14)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H
• 5-21-06-00358 (Beilstein Handbook Reference)
• MFCD00030544
• NSC 154763
• DTXSID50178708
• AB91412
• FT-0690969
• 2-PYRROLIDONE,1-BENZOYL MFC11 H11 N1 O2
• CS-0052634
• SCHEMBL1002469
• 2-PYRROLIDONE,1-BENZOYL MFC11 H11 N1 O2
• AE-641/30208009
• DTXCID70101199

• MDL： MFCD00030544
• Inchi： 1S/C11H11NO2/c13-10-7-4-8-12(10)11(14)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： VYXRTZYURDKMLT-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C(C1C=CC=CC=1)=O
• BRN： 0155365

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.4

Experimental Properties

• Density: 1.234
• Boiling Point: 346°Cat760mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.59
• PSA: 37.38